Cas no 145131-30-2 (Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]-)

• Product Name: Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]-
• CAS No: 145131-30-2
• MF: C₃₀H₃₅N₃O
• MW: 453.618407487869
• CID: 139505
• PubChem ID: 3072904
• Update Time: 2025-04-19

Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]-
• 1-[2,6-di(propan-2-yl)phenyl]-3-[2-(1-methylindol-3-yl)-2-phenylethyl]urea
• 1-[2,6-bis(1-methylethyl)phenyl]-3-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]urea
• N-(2,6-Bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)-2-phenylethyl)urea
• N(sup 2)-(2,6-Diisopropylphenyl)-N(sup 2)-(2-(1-methyl-3-indolyl)-2-phenylethyl)urea
• Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)-2-phenylethyl)-
• 145131-30-2
• DTXSID70932506
• N-[2,6-Di(propan-2-yl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]carbamimidic acid

• Inchi： 1S/C30H35N3O/c1-20(2)23-15-11-16-24(21(3)4)29(23)32-30(34)31-18-26(22-12-7-6-8-13-22)27-19-33(5)28-17-10-9-14-25(27)28/h6-17,19-21,26H,18H2,1-5H3,(H2,31,32,34)
• InChI Key： KNMAZRDMDMZVNX-UHFFFAOYSA-N
• SMILES： O=C(NC1C(=CC=CC=1C(C)C)C(C)C)NCC(C1C=CC=CC=1)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.27825
• Monoisotopic Mass: 453.278012748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 46.06